(Z)-2-(4-ethylbenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl morpholine-4-carboxylate

• IUPAC Name: [(2Z)-2-[(4-ethylphenyl)methylidene]-3-oxo-1-benzofuran-6-yl] morpholine-4-carboxylate
• InChI: InChI=1S/C22H21NO5/c1-2-15-3-5-16(6-4-15)13-20-21(24)18-8-7-17(14-19(18)28-20)27-22(25)23-9-11-26-12-10-23/h3-8,13-14H,2,9-12H2,1H3/b20-13-
• InChI Key: AKVRTMYWOXCHIQ-MOSHPQCFSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C=C2C(=O)C3=C(O2)C=C(C=C3)OC(=O)N4CCOCC4
• Isomeric SMILES: CCC1=CC=C(C=C1)/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OC(=O)N4CCOCC4
• Molecular Formula: C22H21NO5
• Molecular Weight: 379.4 g/mol

Description

(Z)-2-(4-ethylbenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl morpholine-4-carboxylate is a useful research compound. Its molecular formula is C22H21NO5 and its molecular weight is 379.412. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The process of synthesizing related compounds often involves intricate reactions that provide valuable insights into the chemical properties and reactivity of this specific compound. For example, studies on the synthesis of related ethyl benzodioxophosphol-oxothiazolidin-thiophene carboxylates and their anti-microbial evaluation indicate a methodological approach to developing compounds with potential biological activities (Spoorthy et al., 2021). Another study on the synthesis and photophysical characterization of 4-[(E)-2-(4-cyanophenyl)diazenyl]-morpholine highlights the methods of characterizing such compounds, providing a foundation for further applications in material science and molecular engineering (Chin et al., 2010).

Biological Applications

Compounds within this chemical family have been evaluated for their biological activities, including antimicrobial properties. This research avenue is crucial for identifying new therapeutic agents. For instance, a study on novel biphenyl-dihydro-thiazolopyrimidines derivatives, which are structurally related, showed promising in vitro antioxidant, antibacterial, and antifungal activities (Maddila et al., 2012). These findings suggest potential applications of (Z)-2-(4-ethylbenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl morpholine-4-carboxylate in developing new antimicrobial agents.

Materials Science

In materials science, the synthesis of related compounds and their integration into metal-organic frameworks (MOFs) or coordination complexes demonstrates their potential utility in catalysis, dye adsorption, and environmental remediation. For example, research on zwitterionic dithiocarboxylates derived from N-heterocyclic carbenes and their coordination to gold surfaces opens up new possibilities in the development of self-assembled monolayers with specific electronic and optical properties (Siemeling et al., 2012).